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Introduction
2-Methoxy-N-methylethanamine, a secondary amine featuring a methoxyethyl group, is a

versatile and valuable building block in modern organic synthesis. Its dual functionality,

combining the nucleophilic nature of an amine with the chemical stability and solubility

characteristics conferred by the ether linkage, makes it a strategic component in the

construction of complex molecular architectures. This guide provides an in-depth analysis of its

chemical properties, synthesis, applications, and handling protocols, tailored for researchers

and professionals in drug development and chemical sciences.

Section 1: Core Molecular and Physicochemical
Properties
2-Methoxy-N-methylethanamine is a clear, colorless to light yellow liquid with a characteristic

pungent odor.[1] Its fundamental molecular attributes form the basis of its reactivity and

physical behavior.

Molecular Formula: C₄H₁₁NO[1][2][3][4]

Molecular Weight: 89.14 g/mol [1][3] (also cited as 89.1362 g/mol [2])
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Identification and Nomenclature
IUPAC Name: 2-methoxy-N-methylethanamine[3]

CAS Number: 38256-93-8[1][2][3][5]

Common Synonyms: (2-methoxyethyl)(methyl)amine, N-(2-Methoxyethyl)methylamine,

methyl(2-methoxyethyl)amine, N-methyl-2-methoxyethanamine[3][6]

Physicochemical Data Summary
The following table summarizes the key physical and chemical properties of 2-Methoxy-N-
methylethanamine, which are critical for its application in experimental design.

Property Value Source(s)

Appearance
Clear, colorless to light

yellow/orange liquid
[1]

Boiling Point 96 °C [1]

Density 0.820 - 0.83 g/mL (at 25 °C) [1]

Flash Point 1 °C [1]

Refractive Index n20/D 1.401 [1]

Solubility
Soluble in water and common

organic solvents
[1]

Vapor Pressure 113 mmHg at 25°C [1]

Section 2: Synthesis and Mechanistic
Considerations
The synthesis of 2-Methoxy-N-methylethanamine is a fundamental process in organic

chemistry, typically involving nucleophilic substitution. A prevalent and illustrative method is the

reaction of a primary amine with a suitable 2-methoxyethylating agent.

Synthetic Pathway: Nucleophilic Alkylation
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A foundational approach involves the nucleophilic substitution of a leaving group on a 2-

methoxyethyl precursor by methylamine.[7] This reaction leverages the high nucleophilicity of

the primary amine to displace a halide, such as bromide, from a molecule like 1-bromo-2-

methoxyethane.

The causality behind this choice of reactants is clear: methylamine serves as the nitrogen

source for the secondary amine, while 1-bromo-2-methoxyethane provides the methoxyethyl

moiety. A base, such as potassium carbonate or an excess of methylamine, is typically

employed to neutralize the hydrobromic acid byproduct, driving the reaction to completion.

Synthesis Workflow Diagram
The following diagram illustrates the logical flow of a typical synthesis protocol for 2-Methoxy-
N-methylethanamine.
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Caption: Synthesis Workflow for 2-Methoxy-N-methylethanamine.
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Section 3: Applications in Research and Drug
Development
The structural features of 2-Methoxy-N-methylethanamine make it a highly valuable

intermediate in the synthesis of complex organic molecules, particularly within the

pharmaceutical industry.[6]

Role as a Versatile Building Block
The presence of both an ether linkage and a reactive secondary amine group allows for its

incorporation into a wide range of molecular scaffolds.[6] The secondary amine can act as a

nucleophile in various reactions, including:

Alkylation and Arylation: To form tertiary amines.

Acylation: To form amides.

Reductive Amination: To introduce the N-methyl-2-methoxyethyl group into a molecule.

The methoxyethyl moiety often improves the pharmacokinetic properties of a drug candidate,

such as solubility and metabolic stability.

Significance in Medicinal Chemistry
The phenoxyethylamine motif, of which 2-Methoxy-N-methylethanamine is a related

structural component, is a key feature in numerous biologically active compounds.[8] For

example, this structural unit is found in various therapeutic agents, and its derivatives are of

significant interest to researchers for developing new molecules with potential biological

activities.[8] Researchers utilize this compound to explore new synthetic pathways and develop

innovative chemical products, contributing to advancements in medicinal chemistry and

materials science.[6]

Section 4: Experimental Protocol: N-Alkylation
using 2-Methoxy-N-methylethanamine
This protocol provides a representative example of how 2-Methoxy-N-methylethanamine can

be used as a nucleophile in an N-alkylation reaction. This system is self-validating through
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standard analytical techniques (TLC, NMR) to monitor reaction completion and product purity.

Objective: To synthesize N-benzyl-2-methoxy-N-methylethanamine from benzyl bromide and

2-Methoxy-N-methylethanamine.

Materials:

2-Methoxy-N-methylethanamine (1.0 eq)

Benzyl bromide (1.0 eq)

Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)

Acetonitrile (anhydrous)

Ethyl acetate (for extraction)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, reflux condenser, and standard glassware.

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add anhydrous potassium carbonate (1.5 eq) and anhydrous acetonitrile.

Addition of Amine: Add 2-Methoxy-N-methylethanamine (1.0 eq) to the stirred suspension.

Addition of Electrophile: Slowly add benzyl bromide (1.0 eq) to the reaction mixture at room

temperature. An exotherm may be observed.

Reaction: Heat the mixture to reflux (approximately 82°C for acetonitrile) and maintain for 4-6

hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Workup - Quenching: After the reaction is complete (as indicated by TLC), cool the mixture to

room temperature and filter to remove the inorganic salts.

Workup - Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in

ethyl acetate and wash with saturated NaHCO₃ solution (2x), followed by brine (1x).

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate using a rotary evaporator to yield the crude product.

Purification: The crude N-benzyl-2-methoxy-N-methylethanamine can be purified by

column chromatography on silica gel if necessary.

Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C

NMR, and mass spectrometry.

Section 5: Safety, Handling, and Storage
2-Methoxy-N-methylethanamine is a hazardous chemical that requires careful handling to

ensure laboratory safety.

Hazard Identification
Flammability: Highly flammable liquid and vapor (GHS Category 2).[2][3] Keep away from

heat, sparks, open flames, and hot surfaces.

Corrosivity: Causes severe skin burns and eye damage (GHS Category 1).[2]

Toxicity: Harmful if swallowed and may cause respiratory irritation.[1][3] May cause an

allergic skin reaction.[3]

Recommended Handling and PPE
Ventilation: Handle only in a well-ventilated area, preferably in a chemical fume hood.[2]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles or a

face shield, and a lab coat.[1][2]
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Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor. Use non-

sparking tools and take precautionary measures against static discharge.[2]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][5] It is

recommended to store under an inert atmosphere (nitrogen or argon) at 2–8 °C.[1][5] Store

locked up.[2]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Do not let the product enter drains.[2]

Conclusion
2-Methoxy-N-methylethanamine is a foundational reagent in organic synthesis with significant

applications in the development of pharmaceuticals and other complex chemicals. Its unique

combination of an amine and an ether functional group provides a versatile platform for

molecular construction. A thorough understanding of its properties, synthetic routes, and

stringent safety protocols is essential for its effective and safe utilization in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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